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molecular formula C7H5BrClNO2 B123831 2-(Bromomethyl)-1-chloro-3-nitrobenzene CAS No. 56433-01-3

2-(Bromomethyl)-1-chloro-3-nitrobenzene

Cat. No. B123831
CAS RN: 56433-01-3
M. Wt: 250.48 g/mol
InChI Key: MAIVNONTLACJOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09040538B2

Procedure details

To a solution of the 1-chloro-2-methyl-3-nitrobenzene (2.0 g, 11.66 mmol) in anhydrous carbon tetrachloride 50 mL, NBS (2.07 g, 11.66 mmol) and benzoyl peroxide (0.141 g, 0.583 mmol) was added. The reaction mixture was heated to reflux overnight. Then, the reaction mixture was cooled to room temperature and filtered. The filtrate was evaporated to provide crude 2-(bromomethyl)-1-chloro-3-nitrobenzene, which was used for the next step without any further purification (2.93 g); 1H NMR (400 MHz, DMSO-d6): δ 4.77 (s, 2H), 7.60 (t, J=6.2, 8.2 Hz, 1H), 7.90 (d, J=8.2 Hz, 1H), 8.00 (d, J=8.2 Hz, 1H).
Name
1-chloro-2-methyl-3-nitrobenzene
Quantity
2 g
Type
reactant
Reaction Step One
Name
NBS
Quantity
2.07 g
Type
reactant
Reaction Step One
Name
benzoyl peroxide
Quantity
0.141 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
50 mL
Type
solvent
Reaction Step One
Name
2-(bromomethyl)-1-chloro-3-nitrobenzene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([N+:8]([O-:10])=[O:9])[C:3]=1[CH3:11].C1C(=O)N([Br:19])C(=O)C1.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:19][CH2:11][C:3]1[C:4]([N+:8]([O-:10])=[O:9])=[CH:5][CH:6]=[CH:7][C:2]=1[Cl:1]

Inputs

Step One
Name
1-chloro-2-methyl-3-nitrobenzene
Quantity
2 g
Type
reactant
Smiles
ClC1=C(C(=CC=C1)[N+](=O)[O-])C
Name
NBS
Quantity
2.07 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
benzoyl peroxide
Quantity
0.141 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
carbon tetrachloride
Quantity
50 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux overnight
Duration
8 (± 8) h
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The filtrate was evaporated

Outcomes

Product
Name
2-(bromomethyl)-1-chloro-3-nitrobenzene
Type
product
Smiles
BrCC1=C(C=CC=C1[N+](=O)[O-])Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.